Cas no 896363-42-1 (ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate)

• Product Name: ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate
• CAS No: 896363-42-1
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 5910674
• PubChem ID: 43970799
• Update Time: 2025-06-26

ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-2-[(5-oxo-1-phenylpyrrolidin-3-yl)amino]acetate
• Acetic acid, 2-oxo-2-[(5-oxo-1-phenyl-3-pyrrolidinyl)amino]-, ethyl ester
• F2539-0111
• 896363-42-1
• ethyl [(5-oxo-1-phenylpyrrolidin-3-yl)carbamoyl]formate
• ethyl 2-oxo-2-((5-oxo-1-phenylpyrrolidin-3-yl)amino)acetate
• AKOS024658331
• ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate

• Inchi： 1S/C14H16N2O4/c1-2-20-14(19)13(18)15-10-8-12(17)16(9-10)11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,15,18)
• InChI Key： LOXMPTPYDHPRHW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)NC1CC(=O)N(C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 11.37±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate

Introduction to Ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate (CAS No. 896363-42-1)

Ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate (CAS No. 896363-42-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate is C₁₅H₁₅N₂O₄, and its molecular weight is approximately 293.28 g/mol. The compound features a pyrrolidine ring with a phenyl substituent and an oxo group, along with an ethyl ester and a carbamoylformate moiety. These structural elements contribute to its unique chemical and biological properties.

In terms of chemical synthesis, ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate can be synthesized through a multi-step process involving the condensation of appropriate precursors. One common approach involves the reaction of ethyl chloroformate with a substituted pyrrolidine derivative in the presence of a base. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activities of ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions and pain management. Studies have also indicated that it may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

A key area of research has focused on the mechanism of action of ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate. It has been found to interact with specific receptors and signaling pathways involved in inflammation and pain signaling. For instance, it may modulate the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, key mediators of inflammation and pain. Additionally, its neuroprotective effects may be attributed to its ability to reduce oxidative stress and inhibit apoptosis in neuronal cells.

Clinical trials involving ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. Further studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

Beyond its therapeutic applications, ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate has also been explored as a tool in basic research. Its unique structure makes it a valuable probe for studying protein-protein interactions and signaling pathways involved in various biological processes. Researchers have utilized this compound to gain insights into the mechanisms underlying inflammation, pain signaling, and neurodegeneration.

In conclusion, ethyl (5-oxo-1-phenylpyrrolidin-3-yl)carbamoylformate (CAS No. 896363-42-1) is a multifaceted compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure endows it with diverse biological activities, making it an exciting subject for ongoing studies. As research continues to uncover new aspects of its mechanism of action and therapeutic utility, this compound is poised to play a crucial role in advancing our understanding and treatment of various medical conditions.